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Compound of Interest

Compound Name: ARV-771

Cat. No.: B605596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock and working solutions of

ARV-771, a potent proteolysis-targeting chimera (PROTAC) BET degrader. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Summary of Physicochemical Properties and
Solubility
A comprehensive understanding of the physicochemical properties of ARV-771 is essential for

its effective use in research. The following table summarizes key quantitative data for ARV-771.
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Property Value Source(s)

Molecular Weight 986.64 g/mol [1][2][3][4]

Appearance Crystalline solid [5]

Solubility in DMSO

≥ 50 mg/mL (50.68 mM)[2][4],

up to 100 mg/mL (101.35 mM)

[1], or 100 mM[6]. A 15 mg/mL

solubility has also been

reported[5][7].

[1][2][4][5][6][7]

Solubility in Ethanol
Approximately 10 mg/mL[5][7]

or 100 mg/mL[1].
[1][5][7]

Solubility in DMF Approximately 20 mg/mL.[5][7] [5][7]

Aqueous Solubility

Sparingly soluble in aqueous

buffers.[5] A solubility of

approximately 0.14 mg/mL is

achievable in a 1:6 solution of

DMF:PBS (pH 7.2).[5]

[5]

Storage (Powder)

Store at -20°C for up to 3

years.[1][2] Stability of at least

4 years at -20°C has also been

reported.[5]

[1][2][5]

Storage (Stock Solution)

Aliquot and store at -80°C for

up to 1 year to avoid repeated

freeze-thaw cycles.[1] Some

sources suggest storage at

-80°C for up to 2 years.[2]

[1][2]

Experimental Protocols
Accurate preparation of stock and working solutions is critical for obtaining reliable and

reproducible experimental data. The following protocols provide detailed methodologies for

preparing ARV-771 for both in vitro and in vivo applications.
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Protocol 1: Preparation of High-Concentration Stock
Solution (e.g., 50 mM in DMSO)
This protocol is suitable for preparing a high-concentration stock solution for subsequent

dilution to working concentrations for in vitro experiments.

Materials:

ARV-771 powder

Anhydrous or fresh, high-quality Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure:

Calculate the required mass of ARV-771:

To prepare 1 mL of a 50 mM stock solution, use the following calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 986.64 g/mol = 49.33 mg

Weigh ARV-771:

Carefully weigh out the calculated amount of ARV-771 powder in a sterile microcentrifuge

tube.

Add DMSO:
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Add the desired volume of DMSO to the tube containing the ARV-771 powder. For a 50

mM solution, this would be 1 mL.

Note: It is recommended to use fresh, anhydrous DMSO as moisture can reduce the

solubility of ARV-771.[1]

Dissolve the compound:

Vortex the solution thoroughly until the ARV-771 is completely dissolved.

If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.

[8]

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 1-2 years).[1][2] For short-term

storage, -20°C for up to 1 month is also an option.[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays
This protocol describes the dilution of the high-concentration stock solution to the final working

concentrations required for cell-based assays.

Materials:

ARV-771 stock solution (e.g., 50 mM in DMSO)

Appropriate cell culture medium

Sterile tubes and pipettes

Procedure:

Determine the final desired concentration:
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For example, to prepare a 10 µM working solution.

Perform serial dilutions:

It is recommended to perform serial dilutions to achieve the final concentration accurately.

For instance, to get to 10 µM from a 50 mM stock, you can first dilute the stock 1:100 in

culture medium to get a 500 µM intermediate solution. Then, dilute this intermediate

solution 1:50 in culture medium to achieve the final 10 µM concentration.

The final concentration of DMSO in the culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cellular toxicity. Ensure the vehicle control in your

experiment contains the same final concentration of DMSO.

Protocol 3: Preparation of Working Solutions for In Vivo
Studies
The formulation for in vivo administration of ARV-771 requires specific vehicles to ensure

solubility and bioavailability.

Materials:

ARV-771 powder

DMSO

PEG300

Tween 80

Saline (0.9% NaCl in sterile water) or Corn Oil

Sterile tubes and syringes

Procedure (Example Formulation: 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline):[8][9]

Prepare a concentrated DMSO stock:
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Dissolve the required amount of ARV-771 in DMSO to create a concentrated stock

solution (e.g., 25 mg/mL).[2]

Add co-solvents sequentially:

To prepare 1 mL of the final formulation, for example, for a target concentration of 2.5

mg/mL:

Start with 100 µL of the 25 mg/mL ARV-771 in DMSO stock solution.

Add 400 µL of PEG300 and mix thoroughly until the solution is clear.

Add 50 µL of Tween 80 and mix again until the solution is clear.

Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix thoroughly.

Use immediately:

It is recommended to prepare this formulation fresh on the day of use.[2]

Alternative In Vivo Formulation (5% DMSO, 95% Corn Oil):[1]

Prepare a DMSO stock:

Prepare a stock solution of ARV-771 in DMSO (e.g., 16.6 mg/mL).[1]

Dilute in Corn Oil:

To prepare 1 mL of the final formulation, add 50 µL of the 16.6 mg/mL DMSO stock

solution to 950 µL of corn oil.

Mix and use:

Mix thoroughly to ensure a uniform suspension. This solution should be used immediately

after preparation.[1]

Visualizing the Workflow
The following diagrams illustrate the key steps in preparing ARV-771 solutions.
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Stock Solution Preparation

Weigh ARV-771 Powder Add DMSO Vortex/Sonicate to Dissolve Aliquot for Storage Store at -80°C

Click to download full resolution via product page

Caption: Workflow for preparing ARV-771 stock solution.
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Caption: Preparation of in vitro and in vivo working solutions.

ARV-771 Signaling Pathway
ARV-771 functions as a PROTAC, inducing the degradation of BET proteins. This mechanism

of action is crucial to its therapeutic potential.
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Caption: Mechanism of action of ARV-771.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. medchemexpress.com [medchemexpress.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b605596?utm_src=pdf-body-img
https://www.benchchem.com/product/b605596?utm_src=pdf-body
https://www.benchchem.com/product/b605596?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/arv-771.html
https://www.medchemexpress.com/ARV-771.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Arv-771 | C49H60ClN9O7S2 | CID 126619980 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. glpbio.com [glpbio.com]

5. cdn.caymanchem.com [cdn.caymanchem.com]

6. ARV 771 | Active Degraders: R&D Systems [rndsystems.com]

7. caymanchem.com [caymanchem.com]

8. ARV-771 | PROTAC | BET Degrader | TargetMol [targetmol.com]

9. file.medchemexpress.com [file.medchemexpress.com]

To cite this document: BenchChem. [Preparing ARV-771 Stock and Working Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605596#how-to-prepare-arv-771-stock-and-working-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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